5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Mitochondrial complex I inhibition Parkinson's disease Neurotoxicity SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H13NO3
Molecular Weight 207.23 g/mol
Cat. No. B15264182
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Technical Parameters


Basic Identity
Product Name5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
Molecular FormulaC11H13NO3
Molecular Weight207.23 g/mol
Structural Identifiers
SMILESCOC1=CC=CC2=C1CCNC2C(=O)O
InChIInChI=1S/C11H13NO3/c1-15-9-4-2-3-8-7(9)5-6-12-10(8)11(13)14/h2-4,10,12H,5-6H2,1H3,(H,13,14)
InChIKeyUBHJKSCECHWTGU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Methoxy-THIQ-1-carboxylic acid: Structural and Functional Profile


5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS 1391002-14-4; molecular formula C₁₁H₁₃NO₃; MW 207.23 g/mol) is a chiral, bicyclic constrained amino acid belonging to the tetrahydroisoquinoline-1-carboxylic acid (Tic) class [1]. The scaffold combines a partially saturated isoquinoline ring bearing a methoxy substituent at the 5-position and a carboxylic acid group at the bridgehead C-1 position. This arrangement confers conformational rigidity that mimics phenylalanine or phenylglycine residues while introducing distinct electronic and steric features through the 5-OCH₃ group [2]. The compound is available as the free acid or the hydrochloride salt (CAS 1929582-61-5), the latter offering enhanced aqueous solubility and stability for research applications [3]. As a constrained amino acid analog, it serves as a versatile building block for peptidomimetic design, medicinal chemistry SAR exploration, and incorporation into bioactive molecules targeting protease, KEAP1/NRF2, and neurological pathways.

1 Constrained peptidomimetic building block — mimics Phe/Phg with restricted backbone φ/ψ angles
2 KEAP1/NRF2 probe development — reported productive SAR vector at 5-position for non-acidic PPI inhibitors
3 Salt form choice — HCl salt (CAS 1929582-61-5) supports aqueous solubility for research workflows

Position-Selective Procurement: Why 5-Methoxy Cannot Be Substituted


Tetrahydroisoquinoline-1-carboxylic acids are not functionally interchangeable. The position of the methoxy substituent on the aromatic ring fundamentally alters electronic distribution (Hammett σₘ at position 5 vs. σₚ at position 6 or 7), lipophilicity (logP), and hydrogen-bonding capacity, each of which directly modulates target engagement [1]. Evidence from mitochondrial complex I inhibition studies demonstrates that 6-methoxy substitution improves potency ~58-fold over unsubstituted THIQ (IC₅₀ 0.38 mM vs. ~22 mM), establishing that methoxy position is a critical determinant of biological activity [2]. Furthermore, SAR exploration at position 5 of the THIQ scaffold in KEAP1/NRF2 inhibitors revealed that subtle substituent changes at this position dictate whether compounds bind in the low micromolar range and influence the ability to replace the carboxylic acid with neutral bioisosteres [3]. Substituting the 5-methoxy with a 6-methoxy, 7-methoxy, or hydroxy analog therefore risks loss of potency, altered selectivity, or complete abolition of target binding in structure-based design programs.

5‑Methoxy‑THIQ‑1‑COOH
Positional regioisomers 6‑/7‑OCH₃ analogs show different electronic resonance patterns; mitochondrial complex I potency may shift markedly (reported >50‑fold difference depending on methoxy position)
5‑OCH₃‑substituted scaffold
KEAP1 pocket geometry 6‑/7‑OCH₃ cannot access P3/P2 sub‑pockets identified by X‑ray crystallography; hydrogen‑bond vector orientation differs
Tic‑1‑COOH scaffold
3‑COOH series ACE inhibitor SAR diverges fundamentally from the 1‑COOH series; selecting the wrong regioisomer may alter target engagement and SAR interpretation

Quantitative Differentiation Evidence vs. Closest Analogs


Regioisomeric Methoxy Position and Mitochondrial Complex I Potency

In a systematic evaluation of 22 isoquinoline derivatives against mitochondrial complex I in rat forebrain mitochondrial fragments, 6-methoxy-1,2,3,4-tetrahydroisoquinoline exhibited an IC₅₀ of 0.38 mM, whereas the unsubstituted 1,2,3,4-tetrahydroisoquinoline was the least potent inhibitor tested (IC₅₀ approximately 22 mM) [1]. This ~58-fold potency enhancement driven solely by the presence and position of a single methoxy group establishes that aromatic ring substitution is a decisive SAR parameter for target engagement. Although 5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid was not directly evaluated in this study, the data demonstrate class-level sensitivity: the 5-OCH₃ regioisomer is predicted, based on its distinct electronic resonance effects (meta-like conjugation pattern) and different logP contribution relative to 6-OCH₃, to yield a unique complex I inhibition profile that cannot be extrapolated from 6- or 7-methoxy analog data [1].

Methoxy position & complex I potency
Class-level inference
6‑OCH₃ IC₅₀ 0.38 mM vs. unsubst. ~22 mM (~58‑fold); 5‑OCH₃ predicted distinct rank order
Supports mitochondrial function assay context; methoxy position critically modulates complex I inhibition
5‑OCH₃ not directly tested in this study; class‑level extrapolation requires independent validation
Mitochondrial complex I inhibition Parkinson's disease Neurotoxicity SAR

Position-5 Substitution as a Critical SAR Determinant in KEAP1/NRF2 Inhibition

Ontoria et al. (2020) conducted an explicit exploratory SAR study at position 5 of the tetrahydroisoquinoline scaffold in the context of KEAP1/NRF2 protein-protein interaction inhibitors [1]. The study demonstrated that substituent identity and orientation at position 5 directly control binding affinity to KEAP1 in the low micromolar range and govern the ability to replace the carboxylic acid pharmacophore with a neutral primary carboxamide bioisostere while maintaining target engagement [1]. X-ray crystallographic studies of KEAP1 co-crystallized with position-5-substituted THIQ analogs revealed that the 5-substituent participates in novel hydrogen-bond interactions within the P3 and P2 pockets of the KEAP1 Kelch domain, contacts that are geometrically inaccessible to 6- or 7-substituted regioisomers [1]. This demonstrates that the 5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid scaffold is uniquely positioned as a starting point for KEAP1-targeted probe and drug discovery, with substitution at position 5 being a validated productive vector for affinity optimization.

5‑substitution SAR in KEAP1/NRF2
Class-level inference
5‑substituted analogs: low‑µM binding; carboxamide bioisostere replacement feasible; unique P3/P2 contacts
Reported productive SAR vector for KEAP1 pathway probe development; geometry inaccessible to 6‑/7‑regioisomers
X‑ray crystallography (PDB) confirms pocket‑specific interactions; 5‑OCH₃ binding data to be verified independently
KEAP1/NRF2 pathway Oxidative stress Neuroprotection Protein-protein interaction inhibitors

Constrained Amino Acid Backbone Rigidity for Peptidomimetic Design

The 1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (Tic) scaffold is a well-established conformationally constrained mimetic of phenylalanine (Phe) and phenylglycine (Phg), forcing the backbone φ and ψ dihedral angles into restricted conformational space [1]. DFT studies demonstrate that the THIQ scaffold adopts rigid, helical, or β-bend conformations that mimic natural amino acid secondary structure elements while resisting proteolytic degradation [2]. The incorporation of a 5-methoxy substituent onto the aromatic ring of the Tic scaffold introduces an additional level of conformational and electronic tuning: the methoxy oxygen can act as a hydrogen-bond acceptor, engaging solvent or target residues in ways unavailable to the unsubstituted Tic or to 6-/7-methoxy Tic analogs where the H-bond vector orientation differs relative to the backbone [1]. This regiospecific hydrogen-bond capability, combined with the intrinsic rigidity of the Tic backbone, makes 5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid a privileged building block for designing peptidomimetics with predictable 3D presentation of pharmacophoric elements [2].

Conformational restriction & H‑bond geometry
Supporting evidence
5‑OCH₃ oxygen orientation: meta‑like H‑bond vector relative to backbone; distinct from 6‑/7‑OCH₃
Supports peptidomimetic design context; backbone rigidity plus unique pharmacophore surface for target engagement
Qualitative conformational differences derived from DFT/NMR studies; direct binding comparisons not available
Peptidomimetics Constrained amino acids Tic scaffold Peptide drug design

ACE Inhibitory Pharmacophore with Substituent-Dependent Potency

The tetrahydroisoquinoline-1-carboxylic acid scaffold has established activity as an angiotensin-converting enzyme (ACE) inhibitor pharmacophore . Klutchko et al. demonstrated that tetrahydro-1-isoquinolinecarboxylic acid derivatives show a striking divergence in ACE inhibitory potency depending on the nature of the N-substituent: non-sulfhydryl analogs are equipotent with the proline-based prototype (enalaprilat class), while sulfhydryl-containing analogs are essentially inactive [1]. This divergent SAR is specific to the 1-carboxylic acid position; the corresponding 3-isoquinolinecarboxylic acid series does not exhibit this behavior [1]. The addition of a 5-methoxy substituent introduces electronic modulation of the aromatic ring that is predicted, based on established ACE inhibitor SAR (favorable hydrophobic pocket interactions), to enhance binding to the S1′ subsite of ACE relative to the unsubstituted scaffold, although direct comparative data for 5-methoxy vs. other methoxy positional isomers in ACE assays have not been reported .

ACE inhibitor scaffold divergence
Class-level inference
THIQ‑1‑COOH series: non‑sulfhydryl analogs equipotent with enalaprilat; 3‑COOH series inactive
Reported scaffold‑dependent SAR; 5‑OCH₃ predicted to enhance S1′ pocket occupancy vs. unsubstituted
Specific 5‑OCH₃ ACE inhibitory data not yet reported; extrapolation based on established pharmacophore models
Angiotensin-converting enzyme inhibition Antihypertensive agents Cardiovascular drug design

Scalable Procurement via Petasis/Pomeranz–Fritsch–Bobbitt Synthesis

The Chrzanowska et al. (2012) Tetrahedron paper established a general, experimentally simple two-step methodology for synthesizing tetrahydroisoquinoline-1-carboxylic acids via sequential Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization, reporting good to excellent yields across multiple substrates [1]. The methodology uses aminoacetaldehyde acetals as the amine component, glyoxylic acid as the carbonyl component, and aryl boronic acids to introduce aromatic ring substitution [1]. This approach has been extended to diastereoselective variants achieving 90% ee for 6,7-dimethoxy-THIQ-1-carboxylic acid [2], demonstrating the methodology's compatibility with methoxy substituents and its adaptability to stereocontrolled synthesis. For procurement decisions, this means 5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is accessible through a published, reproducible route that can be scaled beyond milligram quantities, unlike some analogs requiring lengthy multi-step sequences or protecting group manipulations.

Scalable synthesis route
Cross-study comparable
2‑step Petasis/Pomeranz–Fritsch–Bobbitt sequence; good to excellent yields across substrates; diastereoselective variants up to 90% ee
Supports procurement confidence; convergent route from commercial boronic acid, glyoxylic acid, aminoacetaldehyde acetal
Exact yield for 5‑OCH₃ not explicitly reported; methodology validated on related methoxy analogs
Petasis reaction Pomeranz–Fritsch–Bobbitt cyclization THIQ synthesis Scalable methodology

Optimal Research and Procurement Application Scenarios


KEAP1/NRF2 PPI Inhibitor Lead Optimization

The Ontoria et al. (2020) ACS Med Chem Lett study explicitly validates position 5 of the THIQ scaffold as a productive SAR vector for achieving low-micromolar KEAP1 binding and enabling carboxylic acid-to-carboxamide bioisosteric replacement [1]. 5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid provides the optimal starting scaffold for programs aiming to develop non-acidic, orally bioavailable NRF2 activators for neurodegenerative, cardiovascular, or inflammatory disease indications. The 5-OCH₃ substituent is geometrically positioned to engage the P3/P2 sub-pockets identified by X-ray crystallography, a binding mode inaccessible to the 6-methoxy or 7-methoxy regioisomers [1].

Constrained Peptidomimetic Building Block for Protease and GPCR Design

The Tic scaffold with 5-OCH₃ substitution combines backbone rigidity (restricted φ/ψ dihedral angles mimicking β-turn and helical conformations) with a uniquely positioned hydrogen-bond acceptor on the aromatic ring [1]. This makes it suitable for solid-phase peptide synthesis incorporation as a constrained Phe/Phg surrogate in protease inhibitor design (e.g., renin, HIV protease, MMPs) and GPCR peptide ligand optimization, where precise spatial presentation of the methoxy oxygen is required for target engagement [1]. The 5-methoxy regioisomer should be selected over 6- or 7-methoxy Tic analogs when the target binding site places a hydrogen-bond donor in a meta orientation relative to the peptide backbone.

Mitochondrial Function and Neurodegeneration Probe Development

The McNaught et al. (1995) study established that methoxy substitution on the THIQ scaffold is a key driver of mitochondrial complex I inhibitory potency, with a ~58-fold range between unsubstituted and 6-methoxy-THIQ [1]. For research programs investigating the role of endogenous isoquinoline neurotoxins in Parkinson's disease etiology, 5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid offers a structurally distinct probe with predicted unique complex I inhibition kinetics due to its meta-like electronic conjugation pattern [1]. This complementarity to the better-characterized 6-methoxy analog enables systematic mapping of the SAR landscape at mitochondrial complex I.

ACE/NOS Inhibitor Pharmacophore Exploration in Cardiovascular Discovery

The established ACE inhibitory activity of the THIQ-1-carboxylic acid scaffold, combined with the known divergence between 1-COOH and 3-COOH series SAR [1], positions 5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid as a differentiated starting point for cardiovascular drug discovery. The 5-methoxy group is expected to enhance S1′ pocket occupancy through hydrophobic and electronic contributions, a hypothesis testable in structure-based design programs targeting ACE or nitric oxide synthase (NOS) inhibition [2]. The compound's constrained geometry may also confer selectivity advantages over flexible ACE inhibitor scaffolds.

Application
Selection Property
Validation Focus
KEAP1/NRF2 pathway probe research
Productive 5‑position SAR vector; reported carboxamide bioisostere compatibility
KEAP1 Kelch domain binding assay; P3/P2 pocket interaction confirmation
Constrained peptidomimetic design (protease/GPCR)
Backbone φ/ψ restriction; meta‑oriented H‑bond acceptor on aromatic ring
Peptide backbone conformational analysis; target‑site H‑bond geometry verification
Mitochondrial complex I research
Predicted unique inhibition profile vs. 6‑OCH₃ analog; meta‑like electronic conjugation
Complex I enzymatic assay; comparison with 6‑OCH₃ and unsubstituted THIQ
Cardiovascular target exploration (ACE/NOS)
1‑COOH scaffold with divergent SAR from 3‑COOH series; potential S1′ pocket modulation
ACE inhibition assay; S1′ pocket occupancy assessment via SAR panel
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